Cas no 1361890-35-8 (3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol)

• Product Name: 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol
• CAS No: 1361890-35-8
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4799183
• Update Time: 2025-06-13

3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H7Cl4NO/c13-6-1-2-7(9(14)3-6)12-11(16)8(5-18)10(15)4-17-12/h1-4,18H,5H2
• InChI Key： WGAUJMCFJYRHKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(=CN=C1C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 4.1
• Topological Polar Surface Area: 33.1

Additional information on 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol

Comprehensive Analysis of 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol (CAS No. 1361890-35-8)

The compound 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol (CAS No. 1361890-35-8) is a chlorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique structural features, including multiple chlorine substituents and a methanol functional group, make it a versatile intermediate for synthesizing specialized chemicals. Researchers and industry professionals frequently search for chlorinated pyridine derivatives, agrochemical intermediates, and pyridine-based building blocks, reflecting the growing demand for such compounds in modern chemistry.

One of the key reasons for the interest in 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol is its potential role in developing novel crop protection agents. With global concerns about sustainable agriculture and pest resistance management, this compound's structural motifs align with trends in green chemistry and low-environmental-impact formulations. The presence of the dichlorophenyl moiety is particularly noteworthy, as it often contributes to enhanced bioactivity in agrochemical applications.

From a synthetic chemistry perspective, the pyridine-4-methanol group in this compound offers valuable reactivity for further derivatization. This characteristic makes it a sought-after chemical building block for pharmaceutical research, where modified pyridine structures are increasingly important in drug discovery. Recent literature searches show growing interest in heterocyclic compound synthesis and medicinal chemistry intermediates, areas where this compound could play a significant role.

The physicochemical properties of CAS No. 1361890-35-8 are also of particular interest to formulation scientists. Its balanced lipophilicity, influenced by the chlorine substituents, makes it suitable for various delivery systems. This aligns with current industry focus on bioavailability enhancement and formulation optimization, frequently searched topics in material science and pharmaceutical development circles.

Quality control and analytical characterization of 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol represent another area of professional interest. Advanced techniques such as HPLC-MS analysis, NMR spectroscopy, and X-ray crystallography are typically employed to ensure compound purity and structural verification. These analytical approaches correspond to commonly searched terms like chemical characterization methods and compound purity assessment in scientific databases.

Environmental fate and degradation pathways of chlorinated compounds like 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol are increasingly important research topics. With heightened awareness of environmental persistence and ecological impact assessment, studies on this compound's biodegradation and photostability would address current regulatory and sustainability concerns in the chemical industry.

In material science applications, the crystalline properties and potential for molecular interactions make this compound interesting for crystal engineering studies. The specific arrangement of its chlorine atoms and hydrogen bonding capabilities through the methanol group offer possibilities for designing novel molecular architectures, a hot topic in advanced materials research.

Safety assessments of 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol follow standard protocols for industrial chemicals, with particular attention to its handling precautions and storage stability. These aspects are crucial for laboratory technicians and process chemists, as evidenced by frequent searches for chemical safety protocols and compound stability data in professional forums.

The commercial availability and synthesis scalability of CAS No. 1361890-35-8 are practical considerations for potential users. Current market trends show increasing demand for custom synthesis services and specialty chemical suppliers, particularly for compounds with complex substitution patterns like this pyridine derivative.

Future research directions for 3,5-Dichloro-2-(2,4-dichlorophenyl)pyridine-4-methanol may explore its potential as a ligand in catalytic systems or its incorporation into more complex molecular architectures. These possibilities align with emerging interests in organocatalysis and molecular design, areas that continue to generate substantial scientific inquiry and publication activity.